Cas no 81516-60-1 (Quinoxaline, 2-propyl- (9CI))

Quinoxaline, 2-propyl- (9CI) structure
Quinoxaline, 2-propyl- (9CI) structure
Product Name:Quinoxaline, 2-propyl- (9CI)
CAS No:81516-60-1
MF:C11H12N2
MW:172.226382255554
CID:986806
PubChem ID:13283007
Update Time:2025-04-20

Quinoxaline, 2-propyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Quinoxaline, 2-propyl- (9CI)
    • 2-propylquinoxaline
    • SCHEMBL9971272
    • 81516-60-1
    • VOJMHHWAAIBCJJ-UHFFFAOYSA-N
    • 2-(1-propyl)quinoxaline
    • DTXSID30534580
    • HS-3830
    • Inchi: 1S/C11H12N2/c1-2-5-9-8-12-10-6-3-4-7-11(10)13-9/h3-4,6-8H,2,5H2,1H3
    • InChI Key: VOJMHHWAAIBCJJ-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2N=CC=1CCC

Computed Properties

  • Exact Mass: 172.100048391g/mol
  • Monoisotopic Mass: 172.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 25.8Ų
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